Cas no 1217715-92-8 (2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid)

• Product Name: 2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid
• CAS No: 1217715-92-8
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 4578507
• PubChem ID: 24278913
• Update Time: 2025-10-31

2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-3-acetic acid, 2,3,4,5-tetrahydro-2,5-dioxo-, (3S)-
• 2-[(3s)-2,5-dioxo-2,3,4,5-tetrahydro-1h-1,4-benzodiazepin-3-yl]acetic acid
• 2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid

• Inchi： 1S/C11H10N2O4/c14-9(15)5-8-11(17)12-7-4-2-1-3-6(7)10(16)13-8/h1-4,8H,5H2,(H,12,17)(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： PZADUWCGARVTQN-QMMMGPOBSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N[C@@H](CC(O)=O)C1=O

Additional information on 2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid

2-(3S)-2,5-Dioxo-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepin-3-Ylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1217715-92-8, known as 2-(3S)-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-ylacetic acid, has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule belongs to the class of benzodiazepines, which are well-known for their role in treating anxiety disorders and other central nervous system (CNS) conditions. However, the S-configuration at the chiral center introduces a novel dimension to its pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and reducing adverse effects. The (3S)-configuration in this compound has been shown to enhance its selectivity for specific GABA_A receptor subtypes, potentially leading to improved efficacy and reduced off-target effects compared to traditional benzodiazepines. This makes it a promising candidate for the development of next-generation anxiolytics and hypnotics.

The synthesis of 2-(3S)-2,5-dioxo... involves a multi-step process that includes both organic synthesis techniques and advanced stereochemical control methods. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess during the formation of the chiral center. This approach not only ensures the desired stereochemistry but also aligns with green chemistry principles by minimizing waste and improving reaction efficiency.

In terms of pharmacokinetics, this compound exhibits favorable properties such as rapid absorption and moderate clearance rates. Preclinical studies have demonstrated that it achieves therapeutic concentrations in the brain while maintaining a relatively low plasma protein binding affinity. These characteristics suggest that it could be administered at lower doses compared to conventional benzodiazepines, thereby reducing the risk of systemic side effects.

The mechanism of action of 2-(3S)-... involves selective modulation of GABA_A receptors without significantly affecting other CNS targets. This selectivity is attributed to the unique arrangement of functional groups within its structure, particularly the dioxo moiety and the benzodiazepine ring system. Recent advancements in computational chemistry have enabled researchers to model these interactions at atomic resolution, providing deeper insights into how subtle structural changes can influence receptor binding affinity.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating generalized anxiety disorder (GAD) and insomnia. Early results indicate that it may offer a faster onset of action compared to existing treatments while maintaining a similar duration of effect. Additionally, there is emerging evidence suggesting that it may have fewer risks of dependence and tolerance development due to its unique receptor interaction profile.

In conclusion, CAS No. 1217715-92-8 represents a significant advancement in benzodiazepine research by combining stereochemical precision with innovative synthetic methodologies. Its potential to address unmet needs in CNS therapeutics underscores its importance as a candidate for future drug development efforts.